Cas no 30956-95-7 (1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1))
30956-95-7 structure
Product Name:1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
CAS No:30956-95-7
MF:C12H16ClNO
MW:225.714542388916
CID:312901
PubChem ID:5708572
Update Time:2025-04-19
1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
- TRIMETHYL(3-OXO-3-PHENYLPROP-1-ENYL)AMMONIUM CHLORIDE
- 3-oxo-3-phenyl-n,n,n-trimethyl-1-propen-1-aminiuchloride
- 3-oxo-3-phenyl-n,n,n-trimethyl-1-propen-1-aminiumchloride
- p-Benzoyl-vinyl-trimethylammoniumchlorid
- Trimethyl-<2-benzoyl-vinyl>ammonium
- 3-Oxo-3-phenyl-N,N,N-trimethyl-1-propen-1-aminium chloride
- trimethyl-[(E)-3-oxo-3-phenylprop-1-enyl]azanium;chloride
- 1-Propen-1-aminium, N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1)
- 30956-95-7
- 1-Propen-1-aminium, 3-oxo-3-phenyl-N,N,N-trimethyl-, chloride
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- Inchi: 1S/C12H16NO.ClH/c1-13(2,3)10-9-12(14)11-7-5-4-6-8-11;/h4-10H,1-3H3;1H/q+1;/p-1/b10-9+;
- InChI Key: SYJWGWGXINQCSX-RRABGKBLSA-M
- SMILES: [Cl-].O=C(C1C=CC=CC=1)/C=C/[N+](C)(C)C
Computed Properties
- Exact Mass: 225.09200
- Monoisotopic Mass: 225.092042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
Experimental Properties
- PSA: 17.07000
- LogP: -0.90680
1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1) Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1-Propen-1-aminium,N,N,N-trimethyl-3-oxo-3-phenyl-, chloride (1:1) Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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